Cas no 83427-70-7 (5-(o-Bromobenzyl)-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one ox alate)

• Product name: 5-(o-Bromobenzyl)-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one ox alate
• CAS No: 83427-70-7
• MF: C₁₆H₁₆BrNO₅S
• MW: 414.270942687988
• CID: 988874
• PubChem ID: 3068430

5-(o-Bromobenzyl)-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one ox alate Chemical and Physical Properties

Names and Identifiers

• 5-(o-Bromobenzyl)-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one ox alate
• 5-[(2-bromophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one,oxalic acid
• Oxalic acid--5-[(2-bromophenyl)methyl]-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one (1/1)
• DTXSID101003428
• o-Bromobenzyl-5 tetrahydro-5,6,7,7a 4H-thieno(3,2-c)pyridinone-2 oxalate [French]
• Thieno(3,2-c)pyridin-2(4H)-one, 5,6,7,7a-tetrahydro-5-((2-bromophenyl)methyl)-, ethanedioate
• Thieno(3,2-c)pyridin-2(7aH)-one, 4,5,6,7-tetrahydro-5-((2-bromophenyl)methyl)-, ethanedioate (1:1)
• 5-(o-Bromobenzyl)-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one oxalate
• o-Bromobenzyl-5 tetrahydro-5,6,7,7a 4H-thieno(3,2-c)pyridinone-2 oxalate
• 83427-70-7

• Inchi： InChI=1S/C14H14BrNOS.C2H2O4/c15-12-4-2-1-3-10(12)8-16-6-5-13-11(9-16)7-14(17)18-13;3-1(4)2(5)6/h1-4,7,13H,5-6,8-9H2;(H,3,4)(H,5,6)
• InChI Key： HVKVWIXCUYYQFI-UHFFFAOYSA-N
• SMILES： C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 412.99326g/mol
• Monoisotopic Mass: 412.99326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų